Cas no 1361511-41-2 (2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid)

• Product Name: 2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid
• CAS No: 1361511-41-2
• MF: C₁₄H₈Cl₄O₂
• MW: 350.024120330811
• CID: 4789668
• Update Time: 2025-06-09

2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid

• Inchi： 1S/C14H8Cl4O2/c15-8-5-10(14(18)12(17)6-8)9-2-1-7(3-11(9)16)4-13(19)20/h1-3,5-6H,4H2,(H,19,20)
• InChI Key： NSKVUYYJIRQGPK-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC(=O)O)C=CC=1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• XLogP3: 5.8
• Topological Polar Surface Area: 37.3

Additional information on 2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid

Comprehensive Analysis of 2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid (CAS No. 1361511-41-2): Properties, Applications, and Environmental Impact

2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid (CAS No. 1361511-41-2) is a chlorinated biphenyl derivative with significant scientific and industrial relevance. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which have been extensively studied due to their environmental persistence and potential biological effects. The structural uniqueness of this compound, characterized by four chlorine atoms at specific positions, contributes to its distinct chemical and physical properties.

In recent years, the scientific community has shown growing interest in chlorinated organic compounds like 2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid, particularly in the context of environmental remediation and analytical chemistry. Researchers are investigating its behavior in various matrices, including water, soil, and biological systems. The compound's persistence and bioaccumulation potential make it a subject of environmental monitoring programs worldwide.

The synthesis and characterization of 2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid involve sophisticated organic chemistry techniques. Modern analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are routinely employed to study its properties. These techniques help scientists understand its molecular structure, reactivity, and potential transformation products in different environments.

From an application perspective, 2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid serves as a valuable reference standard in environmental and toxicological studies. Laboratories use it to calibrate instruments and validate analytical methods for detecting similar compounds in complex matrices. Its well-defined structure makes it particularly useful for method development and quality control in analytical chemistry.

Environmental scientists are particularly interested in the degradation pathways of 2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid. Current research focuses on both abiotic and biotic transformation processes, including photodegradation and microbial metabolism. Understanding these pathways is crucial for developing effective bioremediation strategies for contaminated sites.

The compound's physicochemical properties, including its solubility, octanol-water partition coefficient (log Kow), and vapor pressure, determine its environmental fate. These parameters are essential for predicting its behavior in ecosystems and assessing potential exposure risks. Recent computational chemistry approaches have enabled more accurate predictions of these properties, aiding in environmental risk assessments.

In the field of green chemistry, researchers are exploring alternatives to traditional chlorinated compounds. While 2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid itself may not be a target for replacement, studies on its properties contribute to the development of sustainable chemical alternatives. This aligns with current industry trends toward eco-friendly materials and reduced environmental impact.

Quality control is paramount when working with 2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid in laboratory settings. Proper storage conditions, handling procedures, and analytical validation ensure reliable results in research applications. Many laboratories follow strict standard operating procedures (SOPs) when using this compound to maintain data integrity and reproducibility.

The scientific literature contains numerous studies referencing 2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid, particularly in the context of environmental monitoring and analytical method development. These studies contribute to our understanding of chlorinated organic pollutants and their impact on ecosystems. The compound's well-characterized nature makes it an excellent model for studying more complex environmental contaminants.

Future research directions for 2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid may include advanced degradation techniques, environmental fate modeling, and toxicological studies. As analytical techniques continue to advance, scientists will gain deeper insights into the compound's behavior at trace levels and its potential interactions with biological systems. These studies will contribute to the broader understanding of persistent organic pollutants and their management.

For researchers and professionals working with 2,2',3',5'-Tetrachlorobiphenyl-4-acetic acid, staying updated with the latest analytical methodologies and regulatory guidelines is essential. The compound's unique properties present both challenges and opportunities in environmental chemistry and related fields. Continued research will undoubtedly yield new applications and insights into this interesting chlorinated compound.